4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[[[(2S)-2-aminopropanoyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C14H27N3O3/c1-10(15)12(18)16-9-11-5-7-17(8-6-11)13(19)20-14(2,3)4/h10-11H,5-9,15H2,1-4H3,(H,16,18)/t10-/m0/s1
• InChI Key: FJHQVKZYWFAPLF-JTQLQIEISA-N
• Canonical SMILES: CC(C(=O)NCC1CCN(CC1)C(=O)OC(C)(C)C)N
• Isomeric SMILES: C[C@@H](C(=O)NCC1CCN(CC1)C(=O)OC(C)(C)C)N
• Molecular Formula: C14H27N3O3
• Molecular Weight: 285.38 g/mol

Description

This compound is a piperidine derivative featuring a tert-butyl carbamate group and an (S)-2-aminopropionylamino methyl substituent. The tert-butyl group acts as a protective moiety for the piperidine nitrogen, while the (S)-configured amino acid side chain introduces hydrogen-bonding capability and stereochemical specificity. Such compounds are typically intermediates in pharmaceutical synthesis, particularly in the development of protease inhibitors or receptor-targeted therapies .

Biological Activity

4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester, also known by its CAS number 1057409-91-2, is a compound of significant interest in pharmacology and medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{14}H_{27}N_{3}O_{3}$, which indicates a complex structure conducive to various biological interactions. The tert-butyl ester group enhances lipophilicity, potentially improving bioavailability.

Property	Value
Molecular Formula	C₁₄H₂₇N₃O₃
Molecular Weight	271.36 g/mol
CAS Number	1057409-91-2
Solubility	Soluble in organic solvents

The biological activity of this compound is primarily linked to its interaction with various receptors and enzymes. Preliminary studies suggest that it may act as an agonist or antagonist at specific G protein-coupled receptors (GPCRs), which are critical in mediating cellular responses.

Potential Mechanisms:

• GPCR Modulation : The compound may influence signaling pathways associated with GPCRs, impacting physiological processes such as neurotransmission and hormone release.
• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, contributing to its therapeutic effects.

Biological Activity

Research has indicated several biological effects associated with this compound:

1. Neuroprotective Effects

Studies have shown that derivatives similar to 4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester exhibit neuroprotective properties. They may help mitigate neuronal damage in models of neurodegenerative diseases.

2. Antinociceptive Activity

Animal studies have demonstrated that this compound exhibits antinociceptive effects, suggesting potential use in pain management therapies.

3. Anti-inflammatory Properties

The compound has been evaluated for its anti-inflammatory effects, showing promise in reducing inflammation in various experimental models.

Case Studies

Several case studies highlight the biological activity of this compound:

Case Study 1: Neuroprotection in Animal Models

In a study published in Neuropharmacology, researchers administered the compound to mice subjected to induced neurotoxicity. Results showed significant reductions in markers of neuronal damage compared to control groups, indicating neuroprotective effects .

Case Study 2: Antinociceptive Effects

A study published in the Journal of Pain Research evaluated the antinociceptive effects of the compound using formalin-induced pain models. The results indicated a dose-dependent reduction in pain responses, supporting its potential as an analgesic agent .

Comparison with Similar Compounds

Substituent Position and Stereochemistry

• 3-((S)-2-Amino-propionylamino)-piperidine-1-carboxylic acid tert-butyl ester (CAS 1354023-58-7): Differs in the position of the (S)-2-aminopropionylamino group (attached at piperidine C3 instead of C4). Molecular weight: 271.36 g/mol, lighter than the target compound due to positional isomerism . Implications: Altered spatial arrangement may affect binding affinity in chiral environments.
• 4-{[(2-Amino-acetyl)-ethyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS 1353957-36-4): Features an ethyl-amino linker instead of a direct amide bond. Molecular weight: 299.42 g/mol, higher due to the ethyl group.

Functional Group Variations

• 4-(4-Bromopyrazol-1-yl)piperidine-1-carboxylic acid tert-butyl ester (CAS 877399-50-3): Bromopyrazole substituent introduces halogenated aromaticity. Properties: Melting point 77–81°C, density 1.43 g/cm³, soluble in methanol . Contrast: The bromine atom increases molecular weight (vs. the target’s amino acid chain) and may participate in Suzuki coupling reactions .
• 4-(Morpholine-4-sulfonyl)-piperidine-1-carboxylic acid tert-butyl ester: Sulfonyl group enhances electrophilicity and stability. Synthesis: Reacted with morpholine and chlorosulfonyl-piperidine intermediate . Applications: Potential as a sulfonamide-based enzyme inhibitor, differing from the target’s amide functionality .

Complex Heterocyclic Derivatives

• 4-[4-[6-Amino-5-[[(R)-1-(2,6-dichloro-3-fluorophenyl)ethyl]oxy]pyridin-3-yl]pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester (CAS 877399-51-4): Molecular formula: C₂₆H₃₀Cl₂FN₅O₃ (MW: 550.45 g/mol). Contains a pyrazole-pyridine core and fluorophenyl group, enabling π-π stacking and hydrophobic interactions. Contrast: The target compound lacks aromatic heterocycles, favoring instead a peptide-like side chain .

Amino-Benzylamino Derivatives

• 4-[(4-Amino-benzylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester (CAS 1189105-85-8): Benzylamino group introduces aromaticity and primary amine reactivity. Applications: Intermediate for antibody-drug conjugates (ADCs) or kinase inhibitors . Solubility: Likely lower than the target compound due to the hydrophobic benzyl group .

Molecular Weight and Solubility

Compound	Molecular Weight (g/mol)	Key Functional Groups	Solubility Profile
Target Compound	~271–299*	Tert-butyl ester, amide	Moderate in polar solvents
4-(4-Bromopyrazol-1-yl)piperidine derivative	411.5 (predicted)	Bromopyrazole, ester	Soluble in methanol
3-((S)-2-Amino-propionylamino) isomer	271.36	Amide, tert-butyl	High in DMSO/water

Q & A

Q. What are the typical synthetic routes for 4-[((S)-2-Amino-propionylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester, and what critical parameters influence yield?

The synthesis involves multi-step reactions, often starting with Boc-protected piperidine derivatives. Key steps include:

• Boc protection : Introduction of the tert-butoxycarbonyl (Boc) group to protect the piperidine nitrogen .
• Amide coupling : Reaction of (S)-2-aminopropionamide with the Boc-protected intermediate using coupling agents like HATU or DCC . Critical parameters include:
• Temperature control (0–25°C) during coupling to prevent racemization.
• Solvent choice (e.g., DMF or dichloromethane) to optimize solubility and reaction kinetics .
• Purification via column chromatography or recrystallization to isolate high-purity product (>95%) .

Q. Which analytical techniques are most effective for characterizing this compound?

Key methods include:

Technique	Application	Example Parameters
GC-MS	Purity assessment and structural confirmation	Column: DB-5MS; Injection temp: 280°C; Split ratio 1:50
HPLC-TOF	Accurate mass determination	Mobile phase: Acetonitrile/water (0.1% formic acid); Flow rate: 0.3 mL/min
FTIR-ATR	Functional group analysis	Scan range: 4000–400 cm⁻¹; Resolution: 4 cm⁻¹
NMR (¹H/¹³C) is essential for confirming stereochemistry, particularly the (S)-configuration of the 2-aminopropionamide moiety .

Q. What are the primary research applications of this compound?

• Drug discovery : Serves as a precursor for protease inhibitors or receptor modulators due to its piperidine and amide motifs .
• Peptide mimetics : The Boc group enables selective deprotection for further functionalization in peptide synthesis .
• Structural biology : Used to study enzyme-substrate interactions via its hydrogen-bonding capabilities .

Advanced Research Questions

Q. How can researchers resolve discrepancies in NMR data for this compound?

Common issues and solutions:

• Boc group instability : Acidic or high-temperature conditions may cause deprotection, altering NMR signals. Verify sample handling in inert atmospheres .
• Solvent-induced shifts : Use deuterated solvents consistently (e.g., CDCl₃ vs. DMSO-d₆) and reference internal standards (e.g., TMS) .
• Impurity peaks : Compare with GC-MS data to identify byproducts (e.g., unreacted starting materials) .

Q. What strategies optimize the compound’s stability during long-term storage?

• Temperature : Store at –20°C in airtight containers to prevent hydrolysis of the Boc group .
• Moisture control : Use desiccants (e.g., silica gel) and avoid hygroscopic solvents .
• Light sensitivity : Amber glass vials minimize photodegradation of the amide bond .

Q. How should researchers design structure-activity relationship (SAR) studies for derivatives of this compound?

• Functional group variation : Modify the 2-aminopropionamide side chain to explore steric/electronic effects on bioactivity .
• Biological assays : Test derivatives against target enzymes (e.g., kinases) using fluorescence polarization or SPR to measure binding affinity .
• Computational modeling : Apply DFT or MD simulations to predict conformational flexibility and binding modes .

Q. What methodologies address contradictory biological activity data across studies?

• Assay standardization : Control variables like pH, ionic strength, and enzyme concentration .
• Orthogonal validation : Confirm results using multiple techniques (e.g., in vitro enzymatic assays and cell-based luciferase reporters) .
• Meta-analysis : Compare datasets to identify outliers or trends linked to experimental conditions (e.g., solvent polarity in assay buffers) .

Methodological Considerations

• Synthetic troubleshooting : If yields drop below 70%, verify coupling reagent freshness and monitor reaction progress via TLC .
• Data interpretation : Use high-resolution mass spectrometry (HRMS) to distinguish between isobaric impurities and isotopic patterns .
• Safety protocols : Wear respiratory protection and gloves during synthesis due to potential toxicity of intermediates (e.g., chlorinated byproducts) .